Cas no 326025-15-4 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

• Product Name: N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• CAS No: 326025-15-4
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5946575
• PubChem ID: 2312339
• Update Time: 2025-07-09

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide
• F0214-0237
• N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• AKOS034453509
• 326025-15-4
• N-(3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide
• Z56779497
• AKOS001028020
• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)pivalamide

• Inchi： 1S/C14H18N2OS/c1-9-6-7-10-11(8-9)18-13(16(10)5)15-12(17)14(2,3)4/h6-8H,1-5H3/b15-13-
• InChI Key： SGKQBLUYLYFAPF-SQFISAMPSA-N
• SMILES： S1C2C=C(C)C=CC=2N(C)/C/1=N/C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58Ų

Additional information on N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

Comprehensive Overview of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 326025-15-4)

The compound N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 326025-15-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzothiazole core and a propanamide moiety, makes it a subject of interest for researchers exploring novel applications in drug discovery and functional materials. The compound's CAS number 326025-15-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

In recent years, the demand for benzothiazole derivatives has surged due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is no exception, with studies highlighting its potential as a scaffold for designing new therapeutic agents. Researchers are particularly intrigued by its molecular stability and bioavailability, which are essential for drug development. These attributes align with current trends in precision medicine and targeted therapy, addressing the growing need for more effective and safer treatments.

The synthesis of CAS 326025-15-4 involves sophisticated organic reactions, often requiring catalysts and controlled conditions to achieve high yields and purity. This complexity underscores the importance of process optimization in industrial-scale production, a topic frequently searched by chemists and engineers. Additionally, the compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and quality control. These details are crucial for laboratories and manufacturers aiming to integrate this compound into their workflows.

Beyond pharmaceuticals, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide has shown promise in material science. Its conjugated system and electron-rich structure make it a candidate for developing organic semiconductors and photovoltaic materials. This application is particularly relevant in the context of renewable energy and sustainable technology, areas that dominate contemporary scientific discourse. As the world shifts toward greener alternatives, compounds like this are poised to play a pivotal role in advancing clean energy solutions.

Safety and environmental considerations are also paramount when working with CAS 326025-15-4. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. This aligns with the broader industry focus on green chemistry and responsible manufacturing, topics that resonate with both researchers and policymakers. The compound's biodegradability and ecotoxicological profile are areas of ongoing investigation, reflecting the scientific community's commitment to sustainability.

In summary, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 326025-15-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green technology. Its unique chemical properties and potential for innovation make it a valuable subject for further research and development. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries, addressing some of the most pressing challenges in modern science and industry.